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Introduction

Diarachidonin is a specific molecular species of diacylglycerol (DAG) characterized by the
presence of two arachidonic acid acyl chains. As a lipid molecule, it is a minor yet potent
component of cellular membranes, playing a pivotal role in regulating the physical properties of
the lipid bilayer and the activity of various membrane-associated enzymes[1]. Its significance in
cell biology stems from its dual function: it acts as a critical second messenger in intracellular
signal transduction and serves as a key metabolic precursor for other bioactive lipids[2].

The generation of diarachidonin is a key event in the phosphoinositide signaling pathway,
where it recruits and activates protein kinase C (PKC) isoforms, leading to a cascade of cellular
responses[2]. Furthermore, diarachidonin is centrally positioned at the intersection of major
lipid metabolic networks. It is the direct precursor to the endocannabinoid 2-
arachidonoylglycerol (2-AG), a key retrograde messenger in the nervous system[2][3][4]. It can
also be hydrolyzed to release arachidonic acid, the substrate for the synthesis of eicosanoids—
a diverse family of inflammatory and signaling molecules[2]. The study of diarachidonin,
enabled by advanced lipidomic techniques like mass spectrometry, provides fundamental
insights into how the specific molecular composition of a lipid dictates its precise function within
the intricate signaling networks of the cell[2].

Physicochemical Properties
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The fundamental properties of Diarachidonin are summarized below. This quantitative data is
essential for its identification and use in experimental settings.

Property Value Reference
CAS Number 82231-61-6 [2]
Molecular Formula Ca3HesOs [2]
Formula Weight 665.0 g/mol [2]
Physical Form Aliquid [2]
Storage Temperature -20°C [2]

Role in Membrane Biology and Signal Transduction

Diarachidonin is not merely a structural component of the membrane but an active participant
in signaling. Its generation and subsequent actions are tightly regulated events that influence a
host of cellular functions.

The Phosphoinositide Signaling Pathway

A primary role of diarachidonin is as a second messenger. Following the stimulation of cell
surface receptors (e.g., G protein-coupled receptors), the enzyme phospholipase C (PLC) is
activated. PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a
membrane phospholipid, to generate two second messengers: inositol 1,4,5-trisphosphate (IP3)
and DAG[2]. When the precursor is arachidonic acid-containing phosphatidylinositol, this DAG
species is diarachidonin. While IPs diffuses into the cytosol to trigger calcium release,
diarachidonin remains in the plasma membrane, where it recruits and activates members of
the protein kinase C (PKC) family, initiating downstream phosphorylation events that regulate
gene expression, cell proliferation, and apoptosis[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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